Cas no 19891-50-0 ((1R,3aS,5aS,6R,10bS,10cR)-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[7,1-fg]isochromene-4,9-dione)

• Product Name: (1R,3aS,5aS,6R,10bS,10cR)-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[7,1-fg]isochromene-4,9-dione
• CAS No: 19891-50-0
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 1390685
• PubChem ID: 3084328
• Update Time: 2025-04-20

(1R,3aS,5aS,6R,10bS,10cR)-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[7,1-fg]isochromene-4,9-dione Chemical and Physical Properties

Names and Identifiers

• (1R,3aS,5aS,6R,10bS,10cR)-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[7,1-fg]isochromene-4,9-dione
• (1R)-1,2,3,3a,5aβ,6,10b,10cβ-Octahydro-1,6α-dihydroxy-3aβ,10bα-dimethyl-7-isopropyl-4H,9H-furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione
• (1R,3aS,5aS,6R,10bS,10cR)-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-1,2,3,3a,5a,6,10b,10c-octahydro-4H,9H-[2]benzofuro[
• Nagilactone A
• 4H,9H-Furo(2',3',4':4,5)naphtho(2,1-c)pyran-4,9-dione, 1,2,3,3a,5a,6,10b,10c-oxtahydro-1,6-dihydroxy-3a,10b-dimethyl-7-(1-methylethyl)-, (1R-(1alpha,3abeta,5abeta,6alpha,10balpha,10cbeta))-
• DTXSID40173666
• CHEMBL4213981
• 19891-50-0
• (1R)-1,2,3,3a,5abeta,6,10b,10cbeta-Octahydro-1,6alpha-dihydroxy-3abeta,10balpha-dimethyl-7-isopropyl-4H,9H-furo[2',3',4':4,5]naphtho[2,1-c]pyran-4,9-dione

• Inchi： 1S/C19H24O6/c1-8(2)14-12-9(7-11(21)24-14)19(4)10(20)5-6-18(3)16(19)15(13(12)22)25-17(18)23/h7-8,10,13,15-16,20,22H,5-6H2,1-4H3/t10-,13-,15-,16+,18+,19+/m1/s1
• InChI Key： IPVNWFZBGGPURL-ZVXCOOMCSA-N
• SMILES： O1C([C@@]2(C)CC[C@H]([C@]3(C)C4=CC(=O)OC(C(C)C)=C4[C@H]([C@@H]1[C@H]32)O)O)=O

Computed Properties

• Exact Mass: 348.157289
• Monoisotopic Mass: 348.157289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.35
• Boiling Point: 622.3°C at 760 mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans